Cas no 87837-08-9 (1,2,4,5-Benzenetetraacetonitrile)

• Product Name: 1,2,4,5-Benzenetetraacetonitrile
• CAS No: 87837-08-9
• MF: C₁₄H₁₀N₄
• MW: 234.25600194931
• CID: 5032665
• PubChem ID: 13046708
• Update Time: 2026-02-28

1,2,4,5-Benzenetetraacetonitrile Chemical and Physical Properties

Names and Identifiers

• YSZC790
• 1,2,4,5-Benzenetetraacetonitrile
• Benzene-1,2,4,5-tetraacetonitrile
• 1,2,4,5-tetrakis(cyanomethyl)benzene
• 2-[2,4,5-tris(cyanomethyl)phenyl]acetonitrile
• 2,2',2'',2'''-(benzene-1,2,4,5-tetrayl)tetraacetonitrile
• SCHEMBL23551155
• CS-0170296
• G67766
• 87837-08-9

• Inchi： 1S/C14H10N4/c15-5-1-11-9-13(3-7-17)14(4-8-18)10-12(11)2-6-16/h9-10H,1-4H2
• InChI Key： AVSBFLCZMKZGKY-UHFFFAOYSA-N
• SMILES： N#CCC1C=C(CC#N)C(CC#N)=CC=1CC#N

Computed Properties

• Exact Mass: 234.090546336g/mol
• Monoisotopic Mass: 234.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 1,2,4,5-Benzenetetraacetonitrile

1,2,4,5-Benzenetetraacetonitrile: A Comprehensive Overview

1,2,4,5-Benzenetetraacetonitrile (CAS No: 87837-08-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a benzene ring substituted with four acetonitrile groups at the 1, 2, 4, and 5 positions. The benzene ring serves as the central framework, while the acetonitrile groups contribute to its electronic and chemical properties. This combination makes 1,2,4,5-benzenetetraacetonitrile a valuable material in research and industrial settings.

The synthesis of 1,2,4,5-benzenetetraacetonitrile involves advanced organic chemistry techniques. Researchers have explored various methods to optimize its production efficiency. One notable approach involves the use of catalytic systems to facilitate the substitution reactions required for attaching the acetonitrile groups to the benzene ring. Recent studies have focused on improving the purity and yield of this compound through innovative reaction conditions and purification techniques.

One of the most promising applications of 1,2,4,5-benzenetetraacetonitrile lies in its use as a precursor for synthesizing advanced materials. For instance, it has been employed in the development of novel polymers and high-performance composites. The compound's ability to undergo further functionalization makes it an ideal building block for creating materials with tailored properties. Recent research highlights its potential in creating lightweight yet durable polymers for aerospace and automotive industries.

In addition to materials science applications, 1,2,4,5-benzenetetraacetonitrile has shown promise in drug discovery and medicinal chemistry. Its structure allows for interactions with biological molecules such as proteins and enzymes. Studies have demonstrated its potential as a lead compound for developing new drugs targeting specific diseases. Researchers are particularly interested in its ability to modulate enzyme activity without causing significant side effects.

The electronic properties of 1,2,4,5-benzenetetraacetonitrile also make it a valuable compound in electronics research. Its ability to act as an electron-deficient aromatic system has led to its use in designing new types of organic semiconductors. Recent advancements in this area include the integration of this compound into flexible electronics and organic light-emitting diodes (OLEDs). These applications leverage its high electron-accepting capability and stability under various operating conditions.

From an environmental perspective, understanding the degradation pathways of 1,2,because it's important to assess its impact on ecosystems when used industrially or experimentally. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo biodegradation into less harmful substances. This knowledge is crucial for developing safe handling protocols and waste management strategies.

Furthermore, recent breakthroughs in computational chemistry have enabled researchers to predict the behavior of 1,based on quantum mechanical models. These simulations provide insights into how slight modifications to its structure could enhance its performance in specific applications. For example, altering the substituents on the benzene ring or introducing additional functional groups could lead to new materials with improved properties.

In conclusion, 1 is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimize existing ones, this compound is poised to play an even more significant role in advancing modern science and technology.